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Compound of Interest

Compound Name: 7-Oxo Cholesterol-d7 3-Acetate

Cat. No.: B1158480

Get Quote

Executive Summary
7-Oxo Cholesterol-d7 3-Acetate (also known as 7-Ketocholesteryl-d7 Acetate) is a

specialized stable isotope-labeled internal standard (ISTD) used in high-precision lipidomics.[1]

While the free alcohol form (7-Oxo Cholesterol-d7) is the standard for correcting ionization

suppression in Mass Spectrometry, the 3-acetate derivative serves a critical, distinct function: it

validates the saponification efficiency during sample preparation.[1]

Because a significant fraction of oxysterols in biological matrices (plasma, tissue) exists as fatty

acid esters, quantitative workflows require alkaline hydrolysis (saponification). Using the

acetate-labeled standard allows researchers to monitor the completeness of this hydrolysis

step—a quality control measure impossible with the free alcohol standard alone.[1]
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Property Specification

Compound Name 7-Oxo Cholesterol-d7 3-Acetate

Synonyms
7-Ketocholesteryl-d7 Acetate; 3

-Acetoxy-cholest-5-en-7-one-d7

CAS Number
809-51-8 (Unlabeled Parent); Label-specific

CAS often not assigned

Molecular Formula

Molecular Weight
~449.72 g/mol (varies slightly by isotopic

enrichment)

Isotopic Purity
99% Deuterated forms (

)

Solubility
Soluble in Chloroform, Ethyl Acetate, Methanol;

Insoluble in Water

Stability
Sensitive to light and air (autoxidation); Store at

-20°C under Argon

Commercial Availability Landscape
The market for the 3-acetate form is narrower than for the free alcohol.[1] Below is the verified

supply chain data.

Primary Source (Exact Match)
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Supplier Product Name Catalog / SKU Format Notes

Santa Cruz

Biotechnology

(SCBT)

7-Oxo

Cholesterol-d7 3-

Acetate

sc-217462 Solid

Primary Supplier.

Explicitly lists the

acetate form.[1]

[2]

Toronto

Research

Chemicals (TRC)

7-Keto

Cholesterol-d7

Acetate

K188982 Solid

Available via

custom synthesis

or catalog

depending on

stock.[1]

Secondary Sources (Free Alcohol / Unlabeled Acetate)
Use these if the specific acetate-d7 form is unavailable or for method development

comparisons.[1]

Supplier Product Name Relevance

Cayman Chemical 7-keto Cholesterol-d7
Free Alcohol form. Standard

for post-hydrolysis spiking.[1]

Avanti Polar Lipids 7-ketocholesterol-d7
Free Alcohol form. High purity

lipid standard.[1]

Biosynth 7-Oxo cholesterol 3-acetate
Unlabeled Acetate. Useful for

establishing retention times.[1]

Technical Application: The "Hydrolysis-Tracking"
Workflow
Why Use the Acetate Form?
In plasma, up to 80% of oxysterols are esterified. To measure total 7-ketocholesterol, samples

must undergo saponification.[1]
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Standard Protocol (Free Alcohol ISTD): You add 7-KC-d7 after saponification or assume

100% hydrolysis.[1] This fails to detect incomplete hydrolysis.[1]

Advanced Protocol (Acetate ISTD): You add 7-KC-d7-Acetate before saponification.[1]

If hydrolysis is successful, the MS detects 7-KC-d7 (Free).[1]

If hydrolysis is incomplete, the MS detects intact 7-KC-d7-Acetate.[1]

Result: This provides a self-validating metric for the extraction efficiency.

Mechanistic Pathway[1][5][6]
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Figure 1: The Hydrolysis-Tracking Workflow. The conversion of the Acetate ISTD to the Free

Alcohol form serves as a proxy for the hydrolysis of endogenous cholesteryl esters.

Validated Experimental Protocol
Objective: Quantification of Total 7-Ketocholesterol in Plasma using 7-Oxo Cholesterol-d7 3-
Acetate as a Recovery Standard.

Reagents
ISTD Stock: 7-Oxo Cholesterol-d7 3-Acetate (100 µg/mL in Ethyl Acetate).[1]

Hydrolysis Buffer: 1M KOH in 90% Ethanol (Freshly prepared).
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Antioxidant: BHT (Butylated hydroxytoluene) 50 µg/mL (Critical to prevent artificial oxidation).

[1]

Step-by-Step Methodology
Sample Preparation & Spiking

Aliquot 100 µL of plasma into a screw-cap glass vial.

Add 10 µL of ISTD Stock (7-Oxo Cholesterol-d7 3-Acetate).[1]

Add 10 µL of BHT solution immediately to prevent autoxidation of endogenous cholesterol.

[1]

Vortex for 30 seconds to equilibrate.

Saponification (The Critical Step)

Add 1 mL of Hydrolysis Buffer (1M KOH/EtOH).[1]

Purge headspace with Argon gas.[1]

Incubate at 37°C for 2 hours in the dark.

Note: Do not exceed 60°C; 7-ketocholesterol is thermally unstable in alkaline conditions

and can degrade into artifacts.[1]

Extraction

Add 1 mL of distilled water to quench the reaction.[1]

Add 2 mL of Hexane/Ethyl Acetate (9:1 v/v).

Vortex vigorously for 2 minutes; Centrifuge at 3000 x g for 5 minutes.

Collect the upper organic layer.[1] Repeat extraction once.

Evaporate combined organic layers to dryness under Nitrogen.[1]
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Derivatization (Choose based on MS platform)

Platform Reagent Conditions Target Analyte

LC-MS/MS
Girard P Reagent

(GP)

150 mM GP in

methanol/acetic acid;

1h @ RT

Hydrazone derivative

(Enhances ESI+

signal)

GC-MS MSTFA + 1% TMCS 60°C for 30 mins TMS-Ether derivative

Data Acquisition (LC-MS/MS Example)

Column: C18 Reverse Phase (e.g., Kinetex 2.6µm).[1]

Mobile Phase: Gradient of Water/Methanol with 0.1% Formic Acid.[1]

MRM Transitions:

Analyte (7-KC-GP):m/z 534.4

455.4[1]

ISTD (7-KC-d7-GP):m/z 541.4

462.4[1]

QC Check (Intact Acetate): Monitor m/z corresponding to unhydrolyzed acetate (if

underivatized) or lack of GP-derivatization efficiency.

Mass Spectrometry Visualization
The following diagram illustrates the fragmentation logic used to distinguish the Deuterated

Standard from the Endogenous Analyte.
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Figure 2: MRM Transition Logic for Girard P derivatized samples. The d7-isotope shift is

retained in the product ion, ensuring specificity.

Storage and Handling
Primary Hazard: 7-Ketocholesterol derivatives are prone to autoxidation (artifact formation).

[1]

Storage: Powder form at -20°C. Solutions should be stored in amber glass vials with PTFE-

lined caps, under Argon gas.
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Solvent Compatibility: Avoid storing in protic solvents (methanol/ethanol) for long periods due

to potential transesterification or acetal formation.[1] Chloroform or Ethyl Acetate is preferred

for stock solutions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Availability & Technical Guide: 7-Oxo
Cholesterol-d7 3-Acetate[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1158480/docs#commercial-availability-technical-
guide-7-oxo-cholesterol-d7-3-acetate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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